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Compound of Interest

Compound Name: Anthranilyl-CoA

Cat. No.: B1241844 Get Quote

An in-depth exploration of the discovery, biosynthesis, and significance of Anthranilyl-CoA for

researchers, scientists, and drug development professionals.

Introduction
Anthranilyl-Coenzyme A (Anthranilyl-CoA) is a pivotal intermediate in the biosynthesis of a

diverse array of secondary metabolites, playing a crucial role in microbial communication and

the production of bioactive alkaloids. This technical guide provides a comprehensive overview

of the discovery and history of Anthranilyl-CoA, its biosynthetic pathways, and the key

experimental methodologies used to study this important molecule. Quantitative data are

summarized for comparative analysis, and detailed protocols for key experiments are provided

to facilitate further research.

Discovery and History
The journey to understanding Anthranilyl-CoA began with studies on the microbial

degradation of aromatic compounds. A landmark discovery was the identification of the enzyme

responsible for its synthesis, Anthranilate-CoA ligase.

1.1. Initial Discovery of Anthranilate-CoA Ligase

In 1990, Altenschmidt, Eckerskorn, and Fuchs provided the first evidence for an enzyme that

activates anthranilate to its CoA thioester.[1] Their work on a denitrifying Pseudomonas species

revealed a novel aerobic metabolism of 2-aminobenzoate (anthranilate) where the initial step
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was the formation of a CoA thioester.[1] This enzyme, initially named 2-aminobenzoate-CoA

ligase, was found to be encoded on a small plasmid.[1]

Subsequent research by Altenschmidt and Fuchs in 1992 led to the purification and

characterization of this enzyme, solidifying the discovery of Anthranilate-CoA ligase (EC

6.2.1.32).[2] They determined that the enzyme is a monomer with a molecular weight of

approximately 65,000 Da and that it catalyzes the formation of Anthranilyl-CoA from

anthranilate, ATP, and Coenzyme A, with the concomitant production of AMP and

pyrophosphate.[2]

1.2. Role in Pseudomonas aeruginosa Quinolone Signal (PQS) Biosynthesis

A significant advancement in understanding the biological role of Anthranilyl-CoA came with

the elucidation of the Pseudomonas aeruginosa quinolone signal (PQS) biosynthesis pathway.

PQS is a quorum-sensing molecule that regulates the virulence of this opportunistic human

pathogen.[3][4]

In 2008, Coleman and colleagues demonstrated that the pqsA gene in P. aeruginosa encodes

an Anthranilate-CoA ligase.[5][6] This enzyme, PqsA, catalyzes the first committed step in the

biosynthesis of PQS and other related 2-alkyl-4(1H)-quinolones (AQs), by converting

anthranilate to Anthranilyl-CoA.[7][5][6] This discovery established Anthranilyl-CoA as a key

precursor for these important signaling molecules and opened up new avenues for the

development of anti-virulence therapies targeting PqsA.[8]

1.3. Involvement in Acridone Alkaloid Biosynthesis

Anthranilyl-CoA is also a crucial precursor in the biosynthesis of acridone alkaloids, a class of

natural products with a wide range of biological activities, including anticancer and antimicrobial

properties.[2][9] The biosynthesis of the acridone scaffold involves the condensation of

Anthranilyl-CoA with three molecules of malonyl-CoA, a reaction catalyzed by acridone

synthase.[10] The initial steps involve the activation of anthranilic acid to Anthranilyl-CoA by

an Anthranilate-CoA ligase.[1] While the overall pathway has been studied for decades, the

precise enzymatic steps and their regulation continue to be an active area of research.
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The synthesis of Anthranilyl-CoA is catalyzed by the enzyme Anthranilate-CoA ligase (EC

6.2.1.32), also known as Anthraniloyl coenzyme A synthetase.[1] This enzyme belongs to the

family of acid-thiol ligases.[1]

The overall reaction is as follows:

ATP + Anthranilate + CoA <=> AMP + Diphosphate + Anthranilyl-CoA[1]

The reaction proceeds via a two-step mechanism involving the formation of an adenylated

intermediate.
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Biosynthesis of Anthranilyl-CoA.

Role in Secondary Metabolite Biosynthesis
Anthranilyl-CoA serves as a key building block for several important classes of secondary

metabolites.

3.1. Pseudomonas Quinolone Signal (PQS) Biosynthesis

In P. aeruginosa, Anthranilyl-CoA is the immediate precursor for the synthesis of 2-heptyl-3-

hydroxy-4(1H)-quinolone (PQS) and its precursor 2-heptyl-4(1H)-quinolone (HHQ). The
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biosynthesis involves the condensation of Anthranilyl-CoA with a fatty acid-derived molecule.
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PQS Biosynthesis Pathway in P. aeruginosa.

3.2. Acridone Alkaloid Biosynthesis

The acridone scaffold is formed by the condensation of one molecule of Anthranilyl-CoA with

three molecules of malonyl-CoA, catalyzed by acridone synthase, a type III polyketide

synthase.[10]

Acridone Alkaloid Biosynthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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